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Compound of Interest

Compound Name: 1-Pyrenol, 6-nitro-

CAS No.: 1767-28-8

Cat. No.: B122723

Get Quote

Technical Monograph: 1-Pyrenol, 6-nitro- (CAS
1767-28-8)
Executive Summary & Chemical Identity[1][2]
1-Pyrenol, 6-nitro- (IUPAC: 1-hydroxy-6-nitropyrene) is a critical reference standard in

environmental toxicology and polycyclic aromatic hydrocarbon (PAH) metabolism.[1] It serves

as a primary biomarker for exposure to 1-nitropyrene, the predominant nitro-PAH found in

diesel exhaust particulates.[1]

Unlike its parent compound, the functionalization of the pyrene core at the C1 (hydroxyl) and

C6 (nitro) positions alters its mutagenic profile and solubility, making it a distinct target for

chromatographic separation in biological monitoring.
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Parameter Specification

CAS Registry Number 1767-28-8

IUPAC Name 1-Hydroxy-6-nitropyrene

Synonyms 6-Nitro-1-pyrenol; 1-Nitro-6-hydroxypyrene

Molecular Formula

Molecular Weight 263.25 g/mol

Appearance Amber/Yellow fine needles

Solubility
DMSO (>10 mg/mL), Methanol,

Dichloromethane

SMILES Oc1ccc2c(ccc3c(ccc1c23)=O)

InChI Key BOQCPFGCIYLAGN-UHFFFAOYSA-N

Structural Analysis & Synthesis Strategy
The Regioselectivity Challenge
Direct nitration of 1-hydroxypyrene is chemically inefficient due to the strong activating nature

of the hydroxyl group, which leads to poly-nitration and oxidation byproducts.[1] To isolate the

6-nitro isomer specifically (separating it from the 8-nitro isomer), a protection-deprotection

strategy is required.[1]

Validated Synthesis Protocol
The following protocol outlines the conversion of 1-hydroxypyrene to 6-nitro-1-pyrenol via an

acetoxy intermediate. This method improves yield and allows for easier chromatographic

separation of the 1,6- and 1,8-isomers.[1]

Step 1: Acetylation (Protection)
Reagents: 1-Hydroxypyrene, Acetic Anhydride (

), Pyridine.[1]
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Mechanism: Esterification protects the phenol from oxidation during the harsh nitration step.

[1]

Procedure: Dissolve 1-hydroxypyrene in pyridine. Add 1.5 eq of

.[1] Stir at RT for 3 hours.[1] Quench with ice water. Filter the precipitate (1-acetoxypyrene).
[1]

Step 2: Nitration (Regioselective Functionalization)
Reagents: 1-Acetoxypyrene,

(fuming), Acetic Acid.[1]

Procedure: Dissolve 1-acetoxypyrene in acetic acid at 0°C. Dropwise add

. The acetyl group directs nitration primarily to the 6- and 8-positions.[1]

Purification (Critical): The resulting mixture contains 6-nitro-1-acetoxypyrene and 8-nitro-1-

acetoxypyrene.[1] These must be separated via Flash Column Chromatography (Silica gel;

Toluene/Hexane gradient) before hydrolysis.[1] The 6-nitro isomer typically elutes differently

due to dipole moment variations.

Step 3: Hydrolysis (Deprotection)
Reagents: Purified 6-nitro-1-acetoxypyrene, KOH, Methanol/THF.[1]

Procedure: Reflux the isolated intermediate in methanolic KOH for 1 hour. Acidify with HCl to

precipitate the target 6-nitro-1-pyrenol.[1]

Visualization: Synthesis Workflow
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Figure 1: Step-wise synthesis pathway utilizing an acetylation protection strategy to isolate the

specific 6-nitro isomer.[1]

Analytical Validation (QC Standards)
To certify the identity of synthesized or purchased 6-nitro-1-pyrenol, the following spectral

fingerprints must be verified.

Method Diagnostic Signal Interpretation

1H-NMR (DMSO-d6) 11.0-11.5 ppm (s, 1H)

Phenolic -OH proton

(exchangeable with

).[1]

1H-NMR (Aromatic) 8.6 - 8.9 ppm (d)
Deshielded protons adjacent to

the Nitro group (C5/C7).[1]

Mass Spectrometry m/z 263.06 Molecular ion peak (ESI- or

EI).[1]

UV-Vis ~285 nm, 428 nm

Bathochromic shift compared

to pyrene due to conjugation.

[1]

HPLC Retention Distinct from 1-Nitropyrene

6-Nitro-1-pyrenol is more polar

and elutes earlier on C18

columns.[1]

Protocol Note: Due to the acidic nature of the phenolic proton (

~7-8), retention times in HPLC are highly pH-dependent.[1] Use a buffered mobile phase (e.g.,
10mM Ammonium Acetate, pH 5.0) to ensure peak sharpness.

Biological Significance & Metabolism[1][5][6][7][8]
Metabolic Activation Pathway
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1-Nitropyrene is metabolized by Cytochrome P450 enzymes (specifically CYP2E1 and

CYP2A13) via ring oxidation.[1] The formation of 6-nitro-1-pyrenol represents a

detoxification/activation branch point.[1]

Direct Ring Oxidation: CYP450s oxidize the aromatic ring at the 6- or 8-position.[1]

Conjugation: The resulting hydroxyl group is a target for glucuronidation (UGT enzymes) or

sulfation, facilitating excretion in urine.

Biomarker Utility: Quantification of urinary 6-nitro-1-pyrenol (after enzymatic hydrolysis of

conjugates) is the gold standard for assessing recent inhalation exposure to diesel exhaust.

[1]

Visualization: Metabolic Fate[1]
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Figure 2: Metabolic pathway of 1-Nitropyrene leading to the formation and excretion of 6-nitro-

1-pyrenol.[1]

Safety & Handling
Hazard Classification: Mutagenic (Category 2).[1] Suspected Carcinogen.[1]
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Handling: Use only within a certified chemical fume hood.

PPE: Nitrile gloves (double-gloving recommended), safety goggles, and lab coat.[1]

Storage: Store at -20°C, protected from light (amber vials). Nitro-PAHs are photosensitive

and can degrade into quinones upon prolonged light exposure.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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